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Cat. No.: B055446 Get Quote

Technical Guide: 2-(Bromomethyl)-3-
fluoropyridine
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Bromomethyl)-3-fluoropyridine is a halogenated pyridine derivative that serves as a

crucial building block in the synthesis of complex organic molecules. Its unique structural

features, particularly the presence of a reactive bromomethyl group and an electron-

withdrawing fluorine atom on the pyridine ring, make it a valuable intermediate in the fields of

medicinal chemistry and agrochemical research. The strategic placement of these functional

groups allows for a variety of chemical transformations, enabling the construction of novel

compounds with desired biological activities. This guide provides a comprehensive overview of

its properties, synthesis, and applications, with a focus on its role in drug discovery and

development.

Chemical and Physical Properties
2-(Bromomethyl)-3-fluoropyridine is typically available as a high-purity solid or liquid,

depending on the supplier.[1] Key identifying and physical properties are summarized in the

table below. It is important to note that some physical properties, such as boiling point and

density, are often reported as predicted values and should be treated as estimates.
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Property Value Reference

CAS Number 122307-44-2 [2]

Molecular Formula C₆H₅BrFN [2]

Molecular Weight 190.01 g/mol [2]

IUPAC Name
2-(Bromomethyl)-3-

fluoropyridine

Boiling Point 187.8±25.0 °C (Predicted)

Density 1.632±0.06 g/cm³ (Predicted)

Purity Typically ≥95% [2]

Storage
Inert atmosphere, store in

freezer, under -20°C
[2]

Synthesis and Reactivity
While specific, detailed industrial synthesis protocols for 2-(Bromomethyl)-3-fluoropyridine
are often proprietary, its preparation can be inferred from established synthetic methodologies

for related halogenated pyridines. A plausible synthetic route involves the radical bromination of

3-fluoro-2-methylpyridine. This reaction is typically carried out using a brominating agent such

as N-bromosuccinimide (NBS) in the presence of a radical initiator like azobisisobutyronitrile

(AIBN) or benzoyl peroxide in a suitable solvent like chlorobenzene.[3]

The reactivity of 2-(Bromomethyl)-3-fluoropyridine is dominated by the lability of the bromine

atom in the methyl group, making it an excellent electrophile for nucleophilic substitution

reactions. The fluorine atom at the 3-position influences the electronic properties of the pyridine

ring, potentially affecting reaction rates and regioselectivity in subsequent transformations.

Logical Workflow for Synthesis

The following diagram illustrates a general logical workflow for the synthesis of 2-
(Bromomethyl)-3-fluoropyridine from a suitable precursor.
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General Synthesis Workflow

Start with 3-Fluoro-2-methylpyridine
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- N-Bromosuccinimide (NBS)
- Radical Initiator (e.g., AIBN)

- Solvent (e.g., Chlorobenzene)

Radical Bromination

Reaction Workup
(e.g., Filtration, Washing)

Purification
(e.g., Chromatography, Distillation)

2-(Bromomethyl)-3-fluoropyridine
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Caption: General workflow for the synthesis of 2-(Bromomethyl)-3-fluoropyridine.

Applications in Drug Discovery
The primary utility of 2-(Bromomethyl)-3-fluoropyridine lies in its role as a versatile building

block for the synthesis of pharmacologically active compounds.[4] The 3-fluoropyridine moiety

is a common structural motif in many modern pharmaceuticals due to the ability of the fluorine
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atom to modulate physicochemical properties such as metabolic stability, lipophilicity, and

binding affinity.[5][6]

This intermediate is particularly useful for introducing the (3-fluoro-pyridin-2-yl)methyl group

into a target molecule. This is typically achieved through the reaction of the bromomethyl group

with a nucleophile, such as an amine, alcohol, or thiol, on another molecule. This synthetic

strategy is widely employed in the development of various therapeutic agents, including kinase

inhibitors.[7][8][9][10]

Experimental Protocol: Nucleophilic Substitution (General)

A general procedure for the reaction of 2-(Bromomethyl)-3-fluoropyridine with a nucleophile

is as follows:

Dissolution: Dissolve the nucleophilic starting material (e.g., an amine or phenol, 1.0

equivalent) in a suitable aprotic polar solvent such as dimethylformamide (DMF) or

acetonitrile.

Base Addition: Add a non-nucleophilic base (e.g., potassium carbonate or cesium carbonate,

1.5-2.0 equivalents) to the solution to facilitate the deprotonation of the nucleophile.

Addition of Electrophile: Slowly add a solution of 2-(Bromomethyl)-3-fluoropyridine (1.0-

1.2 equivalents) in the same solvent to the reaction mixture at room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating

(e.g., 50-80 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC)

or liquid chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion, quench the reaction with water and extract the product with a

suitable organic solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column

chromatography on silica gel to obtain the desired compound.

Signaling Pathway Involvement
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Since 2-(Bromomethyl)-3-fluoropyridine is a synthetic intermediate, it does not directly

interact with biological signaling pathways. However, the compounds synthesized from it are

often designed to target specific biological molecules, such as protein kinases, which are

critical components of intracellular signaling cascades that regulate cell growth, proliferation,

and survival.[9] Dysregulation of these pathways is a hallmark of diseases like cancer, making

kinase inhibitors a major class of therapeutic agents.[10]

The diagram below illustrates a simplified representation of a generic kinase signaling pathway

that could be targeted by a drug synthesized using 2-(Bromomethyl)-3-fluoropyridine as a

building block.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b055446?utm_src=pdf-body
https://digibug.ugr.es/bitstream/handle/10481/101550/J%20Med%20Chem%202022.pdf?sequence=1&isAllowed=y
https://pubmed.ncbi.nlm.nih.gov/34624192/
https://www.benchchem.com/product/b055446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generic Kinase Signaling Pathway

Cell Membrane

Cytoplasm

Nucleus

Growth Factor

Receptor Tyrosine Kinase

Binding & Activation

Kinase Cascade
(e.g., RAF-MEK-ERK)

Transcription Factor

Phosphorylation

Gene Expression

Cellular Response
(Proliferation, Survival)

Kinase Inhibitor
(Synthesized from

2-(Bromomethyl)-3-fluoropyridine)

Inhibition

Click to download full resolution via product page

Caption: A generic kinase signaling pathway targeted by inhibitors.
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Safety and Handling
A specific Safety Data Sheet (SDS) for 2-(Bromomethyl)-3-fluoropyridine (CAS 122307-44-

2) is not readily available in the public domain. However, based on its structure and the known

hazards of similar brominated and fluorinated pyridines, it should be handled with extreme care

in a well-ventilated fume hood.[11][12] Personal protective equipment (PPE), including safety

goggles, chemical-resistant gloves, and a lab coat, is mandatory.

Expected Hazards (based on analogous compounds):

Acute Toxicity: Likely harmful if swallowed, in contact with skin, or if inhaled.[4]

Skin Corrosion/Irritation: May cause skin irritation.

Eye Damage/Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Handling and Storage Recommendations:

Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust, fumes, or vapors.

Use only in a well-ventilated area.[4]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents. For long-term stability, storage in a freezer under

an inert atmosphere is recommended.[2]

Conclusion
2-(Bromomethyl)-3-fluoropyridine is a valuable and reactive chemical intermediate with

significant applications in the synthesis of complex organic molecules, particularly for the

pharmaceutical and agrochemical industries. Its utility as a building block for introducing the 3-

fluoropyridine moiety enables the development of novel compounds with potentially enhanced

biological activity and improved pharmacokinetic properties. Researchers and drug

development professionals should handle this compound with appropriate safety precautions

due to its likely hazardous nature. The continued importance of fluorinated heterocycles in
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medicinal chemistry ensures that 2-(Bromomethyl)-3-fluoropyridine will remain a relevant

and sought-after synthetic tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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